Cas no 21857-41-0 (Methyl 2-(5-methoxy-2-nitrophenyl)acetate)

• Product name: Methyl 2-(5-methoxy-2-nitrophenyl)acetate
• CAS No: 21857-41-0
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 2657169
• PubChem ID: 11148825

Methyl 2-(5-methoxy-2-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-methoxy-2-nitrophenyl)acetate
• 21857-41-0
• DTXCID70407764
• AB55889
• DTXSID80456945
• Methyl 2-(5-methoxy-2-nitrophenyl)acetate

• Inchi： InChI=1S/C10H11NO5/c1-15-8-3-4-9(11(13)14)7(5-8)6-10(12)16-2/h3-5H,6H2,1-2H3
• InChI Key： LYTSHZPVDBSGMH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 225.06372245Da
• Monoisotopic Mass: 225.06372245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.4Ų